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Compound of Interest

Compound Name: BVT173187

Cat. No.: B10772753

Get Quote

Application Notes and Protocols for BVT173187
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of BVT173187,

a potent and selective non-peptide inhibitor of the formyl peptide receptor 1 (FPR1). The

provided information is intended to guide researchers in the effective use of this compound for

in vitro experimental applications.

Chemical Properties
BVT173187 is a small molecule inhibitor with the following chemical properties[1]:
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Property Value

Chemical Name BVT173187

CAS Number 1374984-75-4

Molecular Formula C₁₄H₁₀Cl₃NO₂

Molecular Weight 330.59 g/mol

Description
Potent, selective, non-peptide inhibitor of formyl

peptide receptor 1 (FPR1)[1].

Solubility
Specific quantitative solubility data for BVT173187 is not readily available in public datasheets.

It is recommended that researchers empirically determine the solubility in the solvent of choice.

For many small molecule inhibitors, Dimethyl Sulfoxide (DMSO) is a common solvent for

creating stock solutions.

Recommended Procedure for Solubility Testing:

Start with a small, accurately weighed amount of BVT173187.

Add a measured volume of the desired solvent (e.g., DMSO) to achieve a high concentration

stock solution (e.g., 10 mM).

Vortex and/or sonicate the solution to aid dissolution.

Visually inspect for any undissolved particulate matter.

If the compound does not fully dissolve, incrementally add more solvent until a clear solution

is achieved, and recalculate the final concentration.

For cell-based assays, ensure the final concentration of the solvent in the experimental

medium is low (typically ≤0.1%) to avoid solvent-induced cellular toxicity.
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Solvent Solubility Notes

DMSO Not provided.

Recommended as a starting

solvent for creating high-

concentration stock solutions.

The final concentration in

aqueous media for cell-based

assays should be kept low to

avoid toxicity.

Ethanol Not provided.

May be a suitable alternative

solvent, but empirical testing is

required.

Aqueous Buffer Not provided.

Likely to have low solubility in

aqueous solutions. It is

recommended to first dissolve

in an organic solvent like

DMSO and then dilute into

aqueous buffers or cell culture

media for final experimental

concentrations.

Signaling Pathway of FPR1 Inhibition
BVT173187 acts as an antagonist to the Formyl Peptide Receptor 1 (FPR1), a G-protein

coupled receptor (GPCR). Upon binding of its agonists, such as the bacterial peptide fMLF or

host-derived mitochondrial formyl peptides, FPR1 activates downstream signaling cascades,

leading to cellular responses like chemotaxis, phagocytosis, and the production of reactive

oxygen species (ROS). BVT173187 blocks these agonist-induced responses.
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Caption: FPR1 signaling pathway and inhibition by BVT173187.
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Experimental Protocols
The following are generalized protocols for in vitro assays to evaluate the inhibitory activity of

BVT173187 on FPR1. These should be adapted based on the specific cell line and

experimental setup.

Preparation of BVT173187 Stock Solution
Weighing: Accurately weigh out the desired amount of BVT173187 powder using a calibrated

analytical balance.

Dissolving: In a sterile microcentrifuge tube, dissolve the BVT173187 powder in an

appropriate volume of high-purity DMSO to create a concentrated stock solution (e.g., 10

mM).

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming or sonication may be used if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C for long-term storage, protected from light.

In Vitro FPR1 Inhibition Assay (Calcium Mobilization)
This protocol describes a common method to assess FPR1 inhibition by measuring changes in

intracellular calcium levels upon agonist stimulation.

Materials:

Cells expressing FPR1 (e.g., HL-60 cells, neutrophils, or a transfected cell line)

BVT173187 stock solution (e.g., 10 mM in DMSO)

FPR1 agonist (e.g., fMLF)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

Pluronic F-127

Assay buffer (e.g., Hank's Balanced Salt Solution with calcium and magnesium, HBSS++)
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96-well black, clear-bottom microplate

Fluorescence plate reader with an injection system

Procedure:

Cell Preparation:

Culture FPR1-expressing cells to the appropriate density.

On the day of the experiment, harvest the cells and wash them with assay buffer.

Resuspend the cells in assay buffer at a concentration of 1 x 10⁶ to 5 x 10⁶ cells/mL.

Dye Loading:

Prepare the fluorescent calcium dye solution according to the manufacturer's instructions.

This typically involves dissolving the dye in DMSO and then diluting it in assay buffer, often

with Pluronic F-127 to aid in cell loading.

Incubate the cell suspension with the calcium dye solution (e.g., 1-5 µM Fluo-4 AM) for 30-

60 minutes at 37°C in the dark.

After incubation, wash the cells with assay buffer to remove excess dye and resuspend

them in fresh assay buffer.

Assay Plate Preparation:

Plate the dye-loaded cells into a 96-well black, clear-bottom plate.

Prepare serial dilutions of BVT173187 in assay buffer from the stock solution. Ensure the

final DMSO concentration is consistent across all wells and does not exceed 0.1%.

Add the diluted BVT173187 or vehicle control (DMSO in assay buffer) to the respective

wells containing the cells.

Incubate the plate for 15-30 minutes at 37°C to allow the inhibitor to bind to the receptors.
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Agonist Stimulation and Measurement:

Prepare the FPR1 agonist (e.g., fMLF) solution in assay buffer at a concentration that

elicits a submaximal response (e.g., EC₈₀).

Place the assay plate in a fluorescence plate reader set to the appropriate excitation and

emission wavelengths for the chosen calcium dye.

Record a stable baseline fluorescence for a short period.

Using the plate reader's injector, add the agonist solution to the wells.

Immediately begin recording the fluorescence intensity over time to measure the change

in intracellular calcium concentration.

Data Analysis:

Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline

fluorescence from the peak fluorescence after agonist addition.

Normalize the data to the vehicle control (0% inhibition) and a positive control (e.g., a

known potent FPR1 inhibitor, for 100% inhibition).

Plot the normalized response against the log concentration of BVT173187 to generate a

dose-response curve and calculate the IC₅₀ value.
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Caption: Experimental workflow for an in vitro FPR1 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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